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Compound of Interest

Compound Name: Phenylbutazone-13C12

Cat. No.: B12057095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Phenylbutazone-¹³C₁₂, a stable isotope-

labeled internal standard crucial for the accurate quantification of Phenylbutazone in complex

biological matrices. This document details its chemical properties, the mechanism of action of

its parent compound, metabolic pathways, and detailed experimental protocols for its

application in analytical toxicology and pharmaceutical research.

Core Compound Properties
Phenylbutazone-¹³C₁₂ is the ¹³C₁₂-labeled analogue of Phenylbutazone, a nonsteroidal anti-

inflammatory drug (NSAID).[1] The incorporation of twelve ¹³C atoms into the two phenyl rings

provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

assays.[2]
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Property Value Citation(s)

Molecular Weight 320.29 g/mol [1][2]

Molecular Formula C₇¹³C₁₂H₂₀N₂O₂ [2]

CAS Number 1325559-13-4 [1]

Parent Compound
Phenylbutazone (CAS: 50-33-

9)
[3]

Synonym
4-Butyl-1,2-diphenyl-¹³C₁₂-

pyrazolidine-3,5-dione

Applications

Internal standard for forensics,

toxicology, and pharmaceutical

analysis

Mechanism of Action of Phenylbutazone
The therapeutic and physiological effects of Phenylbutazone are attributed to its non-selective

inhibition of cyclooxygenase (COX) enzymes.[4][5] By blocking both COX-1 and COX-2,

Phenylbutazone prevents the conversion of arachidonic acid into prostaglandins, which are key

mediators of inflammation, pain, and fever.[4][5][6]

The primary mechanism involves the inactivation of prostaglandin H synthase and prostacyclin

synthase.[3][7] This reduction in prostaglandin synthesis leads to diminished inflammation,

providing analgesic and antipyretic effects.[4][6] While effective, the non-selective inhibition of

COX-1, which is involved in protecting the gastrointestinal mucosa and maintaining renal blood

flow, can lead to adverse side effects.[4][5]
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Fig. 1: Phenylbutazone's inhibition of the COX pathway.

Metabolism and Excretion
Phenylbutazone is extensively metabolized in the liver, primarily through hydroxylation and

glucuronidation.[5][8] The rate of this hepatic metabolism is the primary determinant of the

drug's plasma half-life.[6] Key metabolites include oxyphenbutazone and gamma-

hydroxyoxyphenbutazone.[6][9] In humans, a major biotransformation pathway is C-
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glucuronidation, whereas in species like rats and dogs, hydroxylation is predominant.[8] The

metabolites are subsequently excreted via urine and feces.[5][8]

Application in Quantitative Analysis
Phenylbutazone-¹³C₁₂ is indispensable for the reliable quantification of Phenylbutazone

residues in various biological samples, including muscle tissue, plasma, and urine.[10][11] Its

use as an internal standard corrects for variations in sample preparation and instrument

response, ensuring high accuracy and precision.

Mass Spectrometry Data
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for

analysis.[10][12] The following table summarizes typical mass transitions used in Selected

Reaction Monitoring (SRM) mode with negative electrospray ionization (ESI-).

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Purpose Citation(s)

Phenylbutazone 307.2 131.1 Quantification [10]

Phenylbutazone 307.2 92.0 Confirmation [10]

Oxyphenbutazon

e
323.0 134.0 Quantification [10]

Phenylbutazone-

¹³C₁₂
319.2 98.1 Internal Std. [10]

*Transition used

for quantification

Method Performance
Validated LC-MS/MS methods utilizing Phenylbutazone-¹³C₁₂ demonstrate high sensitivity and

reproducibility.
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Parameter Value Matrix Citation(s)

Limit of Detection

(LOD)
0.8 µg/kg Horse Meat [12]

Limit of Quantification

(LOQ)
2.0 µg/kg Horse Meat [12]

Limit of Quantification

(LOQ)
0.05 µg/mL Equine Plasma [11]

Linearity Range 0.05 - 20 µg/mL Equine Plasma [11]

Extraction Recovery >80% Equine Plasma [11]

Experimental Protocols
Protocol: Analysis of Phenylbutazone in Equine Muscle
by LC-MS/MS
This protocol is a synthesized example based on established methodologies for the extraction

and quantification of Phenylbutazone from tissue samples using Phenylbutazone-¹³C₁₂ as an

internal standard.[10][13]

1. Sample Preparation and Extraction:

Homogenize 1 g of muscle tissue.

Spike the sample with 50 µL of Phenylbutazone-¹³C₁₂ internal standard working solution

(e.g., 0.1 ng/µL).[10]

Allow to equilibrate for 10 minutes.

Add 2 mL of sodium acetate and L-ascorbic acid buffer (pH 4.5) and vortex vigorously.[10]

Add 5 mL of acetonitrile, shake for 10 minutes, and centrifuge at 4,750 rpm for 10 minutes.

[10]

Collect the supernatant.
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2. Solid-Phase Extraction (SPE) Clean-up:

Condition a C18 SPE cartridge (e.g., Bond Elut C18, 500 mg).[10]

Load the supernatant from the previous step onto the cartridge.

Wash the cartridge to remove interferences (specific wash solvents will depend on the exact

SPE sorbent and matrix).

Elute the analytes with an appropriate solvent (e.g., methanol).

Evaporate the eluate to dryness under a stream of nitrogen.[12]

3. Reconstitution and Analysis:

Reconstitute the dried extract in a mobile phase-compatible solvent (e.g., 90:10

acetonitrile/methanol).[10]

Filter the final extract through a 0.2 µm syringe filter.[10]

Inject the sample into the LC-MS/MS system.

4. LC-MS/MS Conditions:

Column: Reversed-phase C18 column (e.g., ACE Excel C18-PFP, 150 x 3 mm, 3 µm).[10]

Mobile Phase: Isocratic or gradient elution using a mixture of water with 0.1% acetic acid and

acetonitrile/water (90:10) with 0.1% acetic acid.[10]

Ionization: Negative Electrospray Ionization (ESI-).[10]

Detection: Multiple Reaction Monitoring (MRM) using the transitions specified in Table 2.
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4. Collect Supernatant

5. SPE Clean-up
(Condition, Load, Wash, Elute)

6. Evaporate to Dryness

7. Reconstitute & Filter

8. Inject into LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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